Cas no 442654-18-4 (2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one
• CAS No: 442654-18-4
• MF: C₁₇H₁₃N₃O₃S
• MW: 339.368422269821
• CID: 5980752
• PubChem ID: 751499
• Update Time: 2025-05-27

2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one
• 2-(benzo[d]thiazol-2-yl)-7,8-dimethoxyphthalazin-1(2H)-one
• 1(2H)-Phthalazinone, 2-(2-benzothiazolyl)-7,8-dimethoxy-
• SR-01000505257
• 442654-18-4
• Oprea1_559346
• F1142-2841
• AKOS002238639
• EU-0080399
• SR-01000505257-1
• 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxyphthalazin-1-one
• Oprea1_154848
• HMS1372K04
• ChemDiv2_001280

• Inchi： 1S/C17H13N3O3S/c1-22-12-8-7-10-9-18-20(16(21)14(10)15(12)23-2)17-19-11-5-3-4-6-13(11)24-17/h3-9H,1-2H3
• InChI Key： SMQFIFPBBAMUNX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(OC)=C2OC)C=NN1C1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 339.06776246g/mol
• Monoisotopic Mass: 339.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 596.2±60.0 °C(Predicted)
• pka: 1.15±0.10(Predicted)

Additional information on 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one (CAS: 442654-18-4)

The compound 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one (CAS: 442654-18-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are critical in various disease pathways, including cancer and inflammatory disorders. The benzothiazole and phthalazinone moieties in its structure contribute to its high affinity for target proteins, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding mechanisms and optimize its pharmacokinetic properties.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one exhibits selective inhibition against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are implicated in cell cycle regulation and transcription. The study reported an IC50 value in the nanomolar range, suggesting high potency. Furthermore, in vitro assays using cancer cell lines showed significant antiproliferative effects, supporting its potential as an anticancer agent.

In addition to its kinase inhibitory activity, recent research has explored the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage models. This dual functionality—targeting both kinase pathways and inflammatory responses—positions it as a versatile candidate for multifactorial diseases like rheumatoid arthritis and certain cancers.

The synthesis of 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one has also seen advancements. A novel, scalable synthetic route was reported in Organic Process Research & Development (2023), featuring improved yield and purity through optimized reaction conditions and catalytic systems. This progress addresses previous challenges in large-scale production, paving the way for preclinical and clinical evaluations.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate moderate bioavailability and metabolic stability, necessitating further structural modifications. Researchers are actively investigating prodrug strategies and formulation technologies to enhance its therapeutic profile. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical trials.

In conclusion, 2-(1,3-benzothiazol-2-yl)-7,8-dimethoxy-1,2-dihydrophthalazin-1-one represents a compelling case study in rational drug design. Its multifaceted biological activities, coupled with recent synthetic breakthroughs, underscore its potential as a lead compound. Future research should focus on elucidating its in vivo efficacy and safety profiles to unlock its full therapeutic potential.